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Compound of Interest

Compound Name: 2,3,5-Trichlorophenol

Cat. No.: B165520

Essential safety protocols and logistical plans for the laboratory use of 2,3,5-Trichlorophenol,
ensuring the protection of researchers and the integrity of drug development processes.

For laboratory professionals engaged in scientific research and drug development, the safe
handling of hazardous materials is paramount. This guide provides crucial, immediate safety
and logistical information for 2,3,5-Trichlorophenol, a compound that requires careful
management due to its potential health risks. Adherence to these procedures is vital for a
secure research environment.

Health Hazard Information

2,3,5-Trichlorophenol is a compound that can pose significant health risks upon exposure. It
is harmful if swallowed and can cause skin, eye, and respiratory irritation.[1][2] Symptoms of
exposure may include redness, edema, and burns to the skin.[1][3] Eye contact can lead to
irritation and corneal injury.[1][3] Inhalation may irritate the mucous membranes and respiratory
tract.[3] Chronic exposure could potentially lead to digestive issues, nervous system disorders,
and damage to the liver and kidneys.[1][3]

Operational Plan for Safe Handling

A systematic approach is essential when working with 2,3,5-Trichlorophenol. The following
step-by-step operational plan outlines the procedures for handling, storage, and disposal.

1. Engineering Controls and Preparation:
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Work in a well-ventilated area, preferably within a chemical fume hood with good local
exhaust ventilation.[1][4]

Ensure that an eyewash station and a safety shower are readily accessible and in close
proximity to the workstation.[4][5]

Before commencing work, verify that all necessary Personal Protective Equipment (PPE) is
available and in good condition.

. Personal Protective Equipment (PPE):

Respiratory Protection: For weighing and diluting the neat chemical, a NIOSH-approved half-
face respirator with an organic vapor/acid gas cartridge and a dust/mist filter is
recommended.[1] A full-face respirator can provide both eye and respiratory protection.[1]
For general handling, a dust mask (type N95 or equivalent) should be used.[6]

Hand Protection: Wear protective gloves.[1][7] Specific glove material recommendations
should be obtained from the safety equipment supplier.[4][8]

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[1][6][7]

Skin and Body Protection: Wear a lab coat or protective work clothing.[4][8] For handling
larger quantities or in situations with a higher risk of spillage, Tyvek-type disposable
protective clothing or sleeves taped to gloves should be worn.[1][3]

. Handling Procedures:
Avoid the formation of dust and aerosols.[5][9]
Do not eat, drink, or smoke in the area where 2,3,5-Trichlorophenol is handled.[4][7]
Wash hands thoroughly after handling the chemical.[4][5]

. Storage:

Store in a cool, refrigerated, and dry place, protected from moisture.[3]
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Keep containers tightly closed in a well-ventilated area.[9]

Store away from incompatible materials such as acid chlorides, acid anhydrides, and
oxidizing agents.[3]

The storage area should not have drain or sewer access.[1][7]

. Spill Response:

In case of a small spill, first, remove all sources of ignition.[3]

Dampen the solid spill material with 60-70% ethanol to prevent dusting.[1][3]

Carefully transfer the dampened material into a suitable, covered container for disposal.[3][7]

Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.[1]

[3]

Seal all contaminated materials, including clothing, in a vapor-tight plastic bag for disposal.

[3]
Wash the contaminated area with 60-70% ethanol followed by a soap and water solution.[3]

For larger spills, evacuate the area and follow emergency procedures.[4]

. Disposal:

Dispose of 2,3,5-Trichlorophenol and any contaminated materials as hazardous waste.[4]

[5]

Follow all local, regional, and national regulations for hazardous waste disposal.[5][7]

First Aid Measures

Immediate action is critical in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,
removing contact lenses if present and easy to do.[2][3] Seek immediate medical attention.
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[3]14]

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
soap and plenty of water.[3][4][10] Seek medical attention even if no symptoms are
immediately apparent.[3]

 Inhalation: Move the person to fresh air.[9][10] If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[10]

 Ingestion: Rinse the mouth with water.[7][9] Do not induce vomiting.[9] Seek immediate
medical attention.[2][10]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,3,5-Trichlorophenol.

Property Value Source
Chemical Formula CeH3ClI30 [7]
Molecular Weight 197.45 g/mol [2][3][6]

Long colorless needles or
Appearance , _ [11[3]
white chalky solid

Melting Point 57-58 °C (135-136 °F) [1][3]
- , 248-253 °C (478-487 °F) at
Boiling Point [L1031[7]
760 mmHg
Solubility in Water <1 mg/mLat 16 °C (61 °F) [11[3]
Vapor Density 6.8 (air =1) [1][7]
UN Number 2020 [1]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2,3,5-
Trichlorophenol, from preparation to disposal.
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Safe Handling Workflow for 2,3,5-Trichlorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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